Cas no 51558-25-9 (2-(4-Methoxyphenyl)-2-methylpropan-1-amine)

• Product Name: 2-(4-Methoxyphenyl)-2-methylpropan-1-amine
• CAS No: 51558-25-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD01937048
• CID: 1025099
• PubChem ID: 3581364
• Update Time: 2025-04-23

2-(4-Methoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-2-methylpropan-1-amine
• 2-(4-Methoxyphenyl)-2-methylpropylamine
• AC1MSAQP
• ACMC-209kuj
• ANW-31289
• CTK8B1802
• MolPort-003-751-592
• SureCN989033
• DTXSID10393859
• CS-0453194
• SCHEMBL989033
• AKOS010214496
• NS-01552
• 2-(4-methoxy-phenyl)-2-methyl-propylamine
• 51558-25-9
• EN300-144875
• BCA55825
• MFCD01937048
• NKNFEEWRNMJABJ-UHFFFAOYSA-N
• A871241

• MDL： MFCD01937048
• Inchi： 1S/C11H17NO/c1-11(2,8-12)9-4-6-10(13-3)7-5-9/h4-7H,8,12H2,1-3H3
• InChI Key： NKNFEEWRNMJABJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C)(C)CN

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Methoxyphenyl)-2-methylpropan-1-amine

Introduction to 2-(4-Methoxyphenyl)-2-methylpropan-1-amine (CAS No. 51558-25-9)

2-(4-Methoxyphenyl)-2-methylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 51558-25-9, is a significant compound in the realm of pharmaceutical chemistry and biochemical research. This molecule, featuring a 4-methoxyphenyl group attached to a secondary amine functionality on a branched alkyl chain, has garnered attention due to its structural complexity and potential biological activities. The presence of the 4-methoxyphenyl moiety suggests possible interactions with biological targets, while the secondary amine and isobutyl side chain contribute to its unique physicochemical properties, making it a compound of interest for medicinal chemists and researchers exploring novel therapeutic agents.

The synthesis of 2-(4-Methoxyphenyl)-2-methylpropan-1-amine involves multi-step organic transformations, typically starting from readily available aromatic precursors such as anisole (methyl 4-methoxybenzene). The introduction of the isobutyl group at the amine position often requires nucleophilic substitution or reductive amination strategies, depending on the synthetic route chosen. Advanced techniques in organic synthesis, including palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In recent years, the exploration of aromatic amines with substituents like 4-methoxyphenyl has been linked to various pharmacological effects. Studies have suggested that compounds bearing this structural motif may exhibit properties relevant to central nervous system (CNS) modulation, anti-inflammatory responses, and even potential anticancer activities. The 4-methoxyphenyl group, known for its ability to influence electron density and metabolic stability, plays a crucial role in determining the compound's bioactivity profile. Furthermore, the secondary amine functionality provides a site for further derivatization, allowing researchers to fine-tune pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-(4-Methoxyphenyl)-2-methylpropan-1-amine against large databases of biological targets. Molecular docking studies have been particularly useful in predicting binding affinities and identifying potential lead structures for drug development. These computational approaches complement traditional high-throughput screening methods, reducing the time and cost associated with identifying promising candidates for experimental validation.

The pharmacokinetic behavior of 2-(4-Methoxyphenyl)-2-methylpropan-1-amine is another critical aspect that researchers investigate. The molecule's lipophilicity, influenced by the isobutyl group and aromatic ring system, affects its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for optimizing drug delivery systems and predicting clinical efficacy. Preclinical studies often involve assessing metabolic stability through in vitro liver microsome assays and evaluating distribution characteristics using animal models.

From a regulatory perspective, compounds such as 2-(4-Methoxyphenyl)-2-methylpropan-1-amine must undergo rigorous testing to ensure safety and efficacy before they can be considered for human use. This involves comprehensive toxicological studies, including acute toxicity tests, chronic exposure assessments, and genetic toxicity evaluations. The 4-methoxyphenyl group necessitates careful consideration due to its potential interactions with enzymes like cytochrome P450 (CYP450), which are involved in drug metabolism. Impurities derived from synthetic intermediates also require thorough characterization to meet regulatory standards.

The versatility of 2-(4-Methoxyphenyl)-2-methylpropan-1-amine extends beyond its direct application as a lead compound. It serves as a valuable intermediate in synthesizing more complex molecules with tailored biological activities. For instance, modifications at the secondary amine position can yield derivatives with enhanced solubility or selectivity for specific biological pathways. Such structural diversification is a cornerstone of modern drug discovery efforts aimed at addressing unmet medical needs.

In conclusion,2-(4-Methoxyphenyl)-2-methylpropan-1-amine (CAS No. 51558-25-9) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. As research progresses, continued investigation into its bioactivity, synthesis optimization, and pharmacokinetic profile will further elucidate its potential as a pharmaceutical intermediate or lead compound.